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Compound of Interest

Compound Name: Lu AA39835-d3

Cat. No.: B12398737 Get Quote

Lu AA39835: A Technical Overview for
Researchers
FOR IMMEDIATE RELEASE

This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the properties and characteristics of Lu AA39835, a metabolite

of the antidepressant vortioxetine.

FREQUENTLY ASKED QUESTIONS (FAQs)
What is Lu AA39835?

Lu AA39835 is a minor metabolite of the antidepressant drug vortioxetine.[1] It is also known by

its systematic name, 3-((2,4-dimethylphenyl)thio)-4-(1-piperazinyl)-phenol, and as vortioxetine

metabolite M8.[2]

What are the key properties of Lu AA39835?
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Property Value

Molecular Formula C₁₈H₂₂N₂OS

Molecular Weight 314.45 g/mol

Stereochemistry Achiral

(Data sourced from GSRS)[2]

What is the mechanism of action of Lu AA39835?

Lu AA39835 is a pharmacologically active metabolite that inhibits the serotonin transporter

(SERT).[1] However, it is not expected to cross the blood-brain barrier, and therefore its

contribution to the overall pharmacological effect of vortioxetine is considered minimal.[1][3]

How is Lu AA39835 formed?

Lu AA39835 is one of several metabolites formed from the metabolism of vortioxetine.[1]

Vortioxetine undergoes extensive metabolism, primarily through oxidation by cytochrome P450

enzymes, followed by glucuronic acid conjugation.[4]

Experimental Considerations
While Lu AA39835 is not typically used as a standalone experimental compound,

understanding its properties is crucial for researchers studying the metabolism and

pharmacokinetics of vortioxetine. When analyzing samples from subjects treated with

vortioxetine, it is important to consider the presence of Lu AA39835 and other metabolites.

Vortioxetine Metabolism Pathway
The following diagram illustrates the metabolic pathway of vortioxetine, leading to the formation

of its major and minor metabolites, including Lu AA39835.
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Metabolic pathway of vortioxetine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Vortioxetine: Clinical Pharmacokinetics and Drug Interactions - PMC
[pmc.ncbi.nlm.nih.gov]

2. GSRS [gsrs.ncats.nih.gov]

3. scilit.com [scilit.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Best practices for handling and storing Lu AA39835].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398737#best-practices-for-handling-and-storing-lu-
aa39835]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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